Cas no 3296-90-0 (2,2-Bis(bromomethyl)-1,3-propanediol)

• Product Name: 2,2-Bis(bromomethyl)-1,3-propanediol
• CAS No: 3296-90-0
• MF: C₅H₁₀Br₂O₂
• MW: 261.939700603485
• MDL: MFCD00004688
• CID: 44016
• PubChem ID: 87568277
• Update Time: 2026-05-14

2,2-Bis(bromomethyl)-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• 2,2-Bis(bromomethyl)propane-1,3-diol
• 2,2-DI(BROMOMETHYL)PROPANE-1,3-DIOL
• DBNPG
• DIBROMONEOPENTYL GLYCOL
• DIBROMONEOPENTYL GLYCOL, 2,2-BIS(BROMOMETHYL)-1,3-PROPANEDIOL
• SAYTEX FR-1138
• SAYTEX(R) FR-1138 FLAME RETARDANT
• 1,3-Dibromo-2,2-dihydroxymethylpropane
• 1,3-Dibromo-2,2-dimethylolpropane
• 1,3-Propanediol, 2,2-bis(2-bromomethyl)-
• 1,3-propanediol,2,2-bis(bromoethyl)-
• 2,2-bis(bromomethyl)-3-propanediol
• 2,2-Dibromomethyl-1,3-propanediol
• 3-Propanediol,2,2-bis(bromomethyl)-1
• Dibromopentaerythritol
• Emery 9336
• FR 1138
• Fr 522
• 2,2-Bis(bromomethyl)-1,3-propanediol
• Dibromonoeopentyl glycol
• FR-1138
• Pentaerythritol Dibr
• Pentaerythritol Dibromide
• Pentaerythritol dibromohydrin

• MDL： MFCD00004688
• Inchi： 1S/C5H10Br2O2/c6-1-5(2-7,3-8)4-9/h8-9H,1-4H2
• InChI Key： CHUGKEQJSLOLHL-UHFFFAOYSA-N
• SMILES： C(C(CBr)(CO)CO)Br

Computed Properties

• Exact Mass: 259.90500
• Monoisotopic Mass: 259.904755
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Off white powder
• Density: 1.8049 (rough estimate)
• Melting Point: 109.0 to 113.0 deg-C
• Boiling Point: 235°C (rough estimate)
• Flash Point: 178.1 °C
• Refractive Index: 1.5120 (estimate)
• PSA: 40.46000
• LogP: 0.74720
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: 10 mm Hg ( 178 °C)
• Solubility: Soluble in toluene, ethanol, ethylene glycol, propylene glycol and acetone, slightly soluble in water and toluene.

2,2-Bis(bromomethyl)-1,3-propanediol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H351
• Warning Statement： P201-P202-P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P313-P405-P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： R45;R36/37/38
• Safety Instruction： S53-S23-S26-S36/37/39-S45-S36/37
• RTECS：TY3195500
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R45; R36/37/38
• Safety Term：S23;S26;S36/37/39;S45;S53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,2-Bis(bromomethyl)-1,3-propanediol

Compound CAS No 3296-90-0: 2,2-Bis(bromomethyl)-1,3-propanediol

The compound CAS No 3296-90-0, also known as 2,2-Bis(bromomethyl)-1,3-propanediol, is a versatile organic compound with significant applications in various industries. This compound is characterized by its unique structure, which includes two bromomethyl groups attached to a propanediol backbone. The presence of these functional groups imparts the compound with reactivity and flexibility, making it suitable for a wide range of chemical reactions and applications.

Recent studies have highlighted the importance of bromomethyl groups in organic synthesis. These groups are known for their ability to participate in nucleophilic substitution reactions, which are fundamental in the synthesis of various pharmaceuticals and agrochemicals. The propanediol backbone of this compound further enhances its utility by providing hydroxyl groups that can be modified to create complex molecular architectures.

In terms of synthesis, 2,2-Bis(bromomethyl)-1,3-propanediol can be prepared through a variety of methods, including the reaction of glycerol with bromine in the presence of appropriate catalysts. This method has been optimized in recent years to improve yield and purity, making it more accessible for industrial applications. Researchers have also explored alternative synthetic routes using green chemistry principles, which aim to minimize environmental impact while maintaining efficiency.

The applications of CAS No 3296-90-0 span across multiple sectors. In the pharmaceutical industry, it serves as an intermediate in the synthesis of antibiotics and antiviral agents. Its ability to form stable bonds with other molecules makes it invaluable in drug design and development. Additionally, this compound is widely used in the production of advanced polymers and materials with tailored properties for use in electronics and biomedical devices.

Recent advancements in polymer chemistry have further expanded the utility of 2,2-Bis(bromomethyl)-1,3-propanediol. Scientists have discovered that this compound can be used as a crosslinking agent in the synthesis of hydrogels and other polymeric networks. These materials exhibit excellent mechanical properties and biocompatibility, making them ideal for applications in tissue engineering and drug delivery systems.

In terms of environmental impact, researchers have been investigating the biodegradation pathways of CAS No 3296-90-0 to ensure its safe disposal and minimize ecological risks. Studies suggest that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in the environment.

The toxicological profile of CAS No 3296-90-0 has also been a subject of recent research. Acute and chronic toxicity studies indicate that exposure to this compound may pose risks to aquatic organisms; however, its toxicity to humans is relatively low when handled appropriately under controlled conditions.

In conclusion, CAS No 3296-90-0 (2,2-Bis(bromomethyl)-1,3-propanediol) is a multifaceted compound with significant potential across various industries. Its unique chemical structure and reactivity make it an essential building block in organic synthesis and material science. As research continues to uncover new applications and improve synthetic methods, this compound will likely play an even more prominent role in advancing technological and medical innovations.